N-(4-(imidazo[2,1-b]thiazol-6-yl)phenyl)-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide
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Overview
Description
“N-(4-(imidazo[2,1-b]thiazol-6-yl)phenyl)-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide” is a compound that belongs to the class of imidazoles . Imidazoles are a type of organic compound with a five-membered ring structure containing two nitrogen atoms . Many natural products and biologically active compounds containing imidazo[2,1-b]thiazole moieties have been synthesized and shown to exhibit potent biological activity .
Synthesis Analysis
The compound has been synthesized by the Hantzsch thiazole reaction of 2-chloro-1-(6-phenylimidazo[2,1-b]thiazol-5-yl)ethanones with suitably substituted thioureas using microwave heating . The ethanones were prepared by the reaction of 6-phenylimidazo[2,1-b]thiazoles with chloroacetylchloride in refluxing 1,4-dioxane whereas the thiazoles were synthesized by the reaction of 2-bromo-1-phenylethanones with thiazol-2-amine in refluxing acetone .Molecular Structure Analysis
The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom for completing the needs of 6π electrons to satisfy Hückel’s rule . The aromaticity is estimated by the chemical shift of the ring proton (between 7.27 and 8.77 ppm), and the calculated π-electron density shows that the C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution .Chemical Reactions Analysis
The N=CH double bond restricted rotation is thought to give rise to the formation of E and Z isomers .Physical and Chemical Properties Analysis
Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . The odor of thiazole is similar to that of pyridine. It is a clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2 .Scientific Research Applications
Synthesis and Medicinal Chemistry Strategies
Systematic Modifications for Reduced Metabolism
Linton et al. (2011) discussed strategies to reduce aldehyde oxidase (AO) mediated metabolism in imidazo[1,2-a]pyrimidine derivatives, providing insights into the design of more stable therapeutic agents. This research highlights the importance of structural modifications to enhance the metabolic stability of imidazo-based compounds, which could be relevant for the synthesis and optimization of N-(4-(imidazo[2,1-b]thiazol-6-yl)phenyl)-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide (Linton et al., 2011).
Biological Activity and Antiviral Applications
Antiviral and Antiulcer Potential
Research on imidazo[1,2-a]pyridines has demonstrated their potential as antiviral agents (Hamdouchi et al., 1999) and antiulcer agents (Starrett et al., 1989). These findings suggest that derivatives of imidazo[2,1-b]thiazole could potentially exhibit similar biological activities, warranting further investigation into their therapeutic applications (Hamdouchi et al., 1999); (Starrett et al., 1989).
Antituberculosis Activity
Targeting Mycobacterium tuberculosis
Moraski et al. (2016) reported on imidazo[2,1-b]thiazole-5-carboxamides exhibiting potent antituberculosis activity, targeting the QcrB enzyme in Mycobacterium tuberculosis. This underscores the potential of imidazo[2,1-b]thiazole derivatives in developing new antituberculosis therapies (Moraski et al., 2016).
Future Directions
The compound and its analogues could be further explored for their potential biological activities. For instance, some imidazole-fused imidazo[2,1-b][1,3,4]thiadiazole analogues have shown strong antifungal activity and high selectivity for the test fungus Candida albicans over Gram-positive and -negative bacteria . These results strongly suggest that some of the compounds produced in this work have value for development as antifungal agents .
Mechanism of Action
Target of Action
Compounds with similar structures, such as imidazothiazole derivatives, have been reported to exhibit a wide range of biological properties, including antifungal, antitubercular, antipsychotic, antiviral, and antitumor activities .
Mode of Action
It is known that similar compounds, such as imidazothiazole derivatives, can modulate the immune system through t-cell activation and proliferation, increase neutrophil mobility, and stimulate antibody formation .
Biochemical Pathways
It is known that similar compounds, such as imidazothiazole derivatives, can affect a variety of biochemical pathways, including those involved in immune response .
Pharmacokinetics
Similar compounds, such as imidazothiazole derivatives, have been designed and synthesized with in silico admet prediction .
Result of Action
Similar compounds, such as imidazothiazole derivatives, have been reported to display broad-spectrum antiproliferative activity against various cell lines .
Action Environment
It is known that the efficacy of similar compounds, such as imidazothiazole derivatives, can be influenced by various factors, including the presence of other drugs and the physiological state of the organism .
Biochemical Analysis
Biochemical Properties
This suggests that they may interact with a range of enzymes, proteins, and other biomolecules, potentially influencing various biochemical reactions .
Cellular Effects
In terms of cellular effects, imidazo[2,1-b]thiazole derivatives have been shown to inhibit the growth of various types of cancer cells, including ovarian, colon, renal, and leukemia cell lines . This suggests that N-(4-(imidazo[2,1-b]thiazol-6-yl)phenyl)-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide may have similar effects on cell function, potentially influencing cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
It is likely that it exerts its effects at the molecular level through binding interactions with biomolecules, potentially leading to enzyme inhibition or activation, and changes in gene expression .
Properties
IUPAC Name |
N-(4-imidazo[2,1-b][1,3]thiazol-6-ylphenyl)-1-methyl-2-oxopyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H14N4O2S/c1-21-8-2-3-14(17(21)24)16(23)19-13-6-4-12(5-7-13)15-11-22-9-10-25-18(22)20-15/h2-11H,1H3,(H,19,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BGWBTVPLUUEJMC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=CC=C(C1=O)C(=O)NC2=CC=C(C=C2)C3=CN4C=CSC4=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H14N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
350.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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